Cas no 1249223-07-1 (1-(4-bromo-2-fluorophenyl)propan-2-ol)

• Product Name: 1-(4-bromo-2-fluorophenyl)propan-2-ol
• CAS No: 1249223-07-1
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• MDL: MFCD16821004
• CID: 5158027
• PubChem ID: 62605943
• Update Time: 2026-03-04

1-(4-bromo-2-fluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-fluorophenyl)-2-propanol
• 1-(4-bromo-2-fluorophenyl)propan-2-ol

• MDL： MFCD16821004
• Inchi： 1S/C9H10BrFO/c1-6(12)4-7-2-3-8(10)5-9(7)11/h2-3,5-6,12H,4H2,1H3
• InChI Key： OKZVKJZNCOMXHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC(C)O

Computed Properties

• Exact Mass: 231.98991g/mol
• Monoisotopic Mass: 231.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-bromo-2-fluorophenyl)propan-2-ol

Chemical Profile of 1-(4-bromo-2-fluorophenyl)propan-2-ol (CAS No. 1249223-07-1)

1-(4-bromo-2-fluorophenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1249223-07-1, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a 4-bromo-2-fluorophenyl substituent attached to a propan-2-ol backbone, exhibits unique structural and electronic properties that make it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 1-(4-bromo-2-fluorophenyl)propan-2-ol combines the electron-withdrawing effects of the bromo and fluoro atoms with the hydroxyl group, creating a molecule with potential for diverse interactions with biological targets. The presence of both halogen atoms enhances its reactivity in synthetic transformations, allowing for further derivatization to explore new pharmacophores. This flexibility has positioned it as a key intermediate in the synthesis of various pharmacologically relevant compounds.

In recent years, the interest in fluorinated aromatic compounds has surged due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The 4-bromo-2-fluorophenyl moiety, in particular, has been extensively studied for its role in enhancing drug-like properties. For instance, fluorine atoms can increase metabolic resistance, while bromine atoms can serve as handles for further functionalization via cross-coupling reactions. These attributes make 1-(4-bromo-2-fluorophenyl)propan-2-ol a promising candidate for drug discovery programs targeting neurological and inflammatory disorders.

One of the most compelling applications of this compound lies in its utility as a building block for small-molecule inhibitors. The hydroxyl group on the propan-2-ol side chain provides a site for hydrogen bonding or coordination interactions with protein targets, while the aromatic ring system allows for π-stacking interactions. Such features are critical for designing molecules with high binding affinity and selectivity. Current research is exploring its potential in developing kinase inhibitors, where the combination of halogenated aromatic rings and alcohols can lead to potent and selective enzyme modulators.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The incorporation of fluorine into drug molecules often improves their pharmacokinetic profiles, including bioavailability and half-life. The bromo substituent further enhances this by enabling palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This synthetic versatility makes 1-(4-bromo-2-fluorophenyl)propan-2-ol an indispensable tool in medicinal chemistry.

Recent advances in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies indicate that the steric and electronic environment around the 4-bromo-2-fluorophenyl group is conducive to interactions with biological targets such as G-protein coupled receptors (GPCRs) and ion channels. The balance between hydrophobicity provided by the aromatic ring and hydrophilicity from the alcohol moiety allows for optimal solubility and membrane permeability, key factors in drug design.

In addition to its role as an intermediate, 1-(4-bromo-2-fluorophenyl)propan-2-ol has been investigated for its potential applications in materials science. Its unique structure suggests utility in designing organic semiconductors or liquid crystals, where halogenated aromatic compounds are known to exhibit interesting electronic properties. The interplay between electronic effects and steric hindrance influenced by the bromo and fluoro substituents could lead to novel materials with enhanced performance.

The synthesis of 1-(4-bromo-2-fluorophenyl)propan-2-ol typically involves multi-step organic transformations starting from commercially available precursors. A common route includes bromination of 2-fluorobenzene followed by Grignard reaction with propionaldehyde or an appropriate ester derivative. The subsequent reduction step introduces the hydroxyl group, yielding the target compound in good yields under optimized conditions. Such synthetic strategies highlight its accessibility and scalability for industrial applications.

Evaluation of this compound's pharmacological activity has revealed promising results in preclinical studies. Researchers have demonstrated its efficacy in modulating pathways associated with pain perception and inflammation by targeting specific enzymes or receptors. The dual functionality provided by the aromatic ring system and alcohol moiety allows for precise tuning of bioactivity through structural modifications.

The growing body of evidence supporting the utility of fluorinated aromatic alcohols like 1-(4-bromo-2-fluorophenyl)propan-2-ol underscores its importance as a chemical entity with broad applicability. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an increasingly significant role in both academic research and industrial drug development pipelines.